Cas no 2227713-83-7 ((2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol)
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol
- 2227713-83-7
- EN300-1947001
-
- Inchi: 1S/C4H3F7O/c5-2(6)3(7,8)1(12)4(9,10)11/h1-2,12H/t1-/m0/s1
- InChI Key: FSCKPYDHZGKIIE-SFOWXEAESA-N
- SMILES: FC(C(F)F)([C@@H](C(F)(F)F)O)F
Computed Properties
- Exact Mass: 200.00721185g/mol
- Monoisotopic Mass: 200.00721185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1947001-0.05g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 0.05g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1947001-0.1g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 0.1g |
$1307.0 | 2023-09-17 | ||
| Enamine | EN300-1947001-0.25g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 0.25g |
$1366.0 | 2023-09-17 | ||
| Enamine | EN300-1947001-0.5g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 0.5g |
$1426.0 | 2023-09-17 | ||
| Enamine | EN300-1947001-1.0g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1947001-2.5g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 2.5g |
$2912.0 | 2023-09-17 | ||
| Enamine | EN300-1947001-5.0g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1947001-10.0g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1947001-1g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 1g |
$1485.0 | 2023-09-17 | ||
| Enamine | EN300-1947001-5g |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol |
2227713-83-7 | 5g |
$4309.0 | 2023-09-17 |
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on (2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol
Chemical Profile of (2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol (CAS No. 2227713-83-7)
(2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol, identified by the CAS number 2227713-83-7, is a fluorinated alcohol with a unique stereochemical configuration. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its distinctive structural properties and potential applications. The presence of multiple fluorine atoms in its molecular framework imparts exceptional stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The stereochemistry of (2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol is particularly noteworthy. The (S) configuration at the second carbon atom introduces a specific spatial arrangement that can influence its biological activity. This feature is critical in medicinal chemistry, where the three-dimensional structure of a molecule often determines its efficacy and selectivity. Recent studies have highlighted the importance of stereoelectronic effects in fluorinated compounds, suggesting that subtle changes in configuration can lead to significant differences in pharmacological properties.
Fluorinated alcohols like (2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol are not only of academic interest but also have practical implications in drug design. The fluorine atoms enhance metabolic stability by resisting hydrolysis and oxidation processes that commonly degrade therapeutic molecules. This stability is particularly advantageous in developing long-acting drugs that require prolonged circulation or delayed release mechanisms. For instance, fluorinated alcohols have been explored as pharmacophores in protease inhibitors and antiviral agents.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like (2S)-1,1,1,3,3,4,7-heptafluorobutan-2-ol with greater accuracy. Molecular modeling studies indicate that the presence of fluorine atoms can modulate electronic distributions and hydrogen bonding capabilities. These insights are crucial for designing molecules with optimized binding affinities to biological targets. For example, computational simulations have shown that fluorinated alcohols can exhibit enhanced interactions with enzymes due to their ability to form stable hydrogen bonds and hydrophobic interactions.
The synthesis of (2S)-1,1-difluoro-3-trifluoromethylpentan-2-ol and related derivatives has been a focus of synthetic organic chemists. The development of efficient synthetic routes is essential for producing these compounds on an industrial scale. Recent methodologies have employed transition metal catalysis and asymmetric hydrogenation techniques to achieve high enantioselectivity and yield. Such advances are pivotal for pharmaceutical applications where purity and enantiomeric excess are critical parameters.
In the realm of medicinal chemistry، researchers are exploring the potential of fluorinated alcohols as bioisosteres for traditional pharmacophores. Bioisosterism involves replacing one functional group with another while maintaining similar physical и chemical properties. The substitution of hydrogen atoms with fluorine atoms has been shown to alter lipophilicity、electrostatic potential، и metabolic fate, all of which are key factors in drug design. For instance, studies have demonstrated that replacing a hydroxyl group with a fluoroalcohol group can enhance oral bioavailability и reduce clearance rates.
The role of (S)-configured fluorinated alcohols in asymmetric synthesis cannot be overstated. Enantioselective catalysis has revolutionized the production of chiral compounds, enabling the efficient synthesis of optically active molecules without resorting to expensive chiral auxiliaries or catalysts. Recent breakthroughs in this area have led to the development of novel ligands и catalysts that facilitate high-yielding enantioselective reactions, making compounds like (S)-heptafluorobutanol more accessible for industrial applications.
The pharmacological profile of (R)-(R)-heptafluorobutanol has been extensively studied as part of broader efforts to understand the impact của stereochemistry on biological activity. Fluorinated alcohols have shown promise as intermediates in the synthesis của kinase inhibitors、antibiotics، и other therapeutic agents. Their ability to interact selectively with biological targets makes them valuable tools for drug discovery и development programs aimed at treating various diseases.
The future directions for research on (R)-(R)-heptafluorobutanol và its derivatives are promising. Emerging technologies such as flow chemistry и continuous manufacturing offer new possibilities for scalable production và process optimization. Additionally, advances in biocatalysis are enabling researchers to harness enzymatic systems for producing complex fluorinated molecules with high selectivity và yield.
In conclusion، (R)-(R)-heptafluorobutanol (CAS No. 2227713-83-7) represents a fascinating compound with significant potential in pharmaceutical science. Its unique structural features、stereochemical configuration، và functional properties make it a compelling subject for further investigation. As research continues to uncover new applications và synthetic methodologies, this compound is poised to play an increasingly important role in drug development и medicinal chemistry.
2227713-83-7 ((2S)-1,1,1,3,3,4,4-heptafluorobutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)